Cas no 2172227-11-9 (5,8,8,10-tetramethyl-1-oxa-4-azaspiro5.5undecane)

• Product Name: 5,8,8,10-tetramethyl-1-oxa-4-azaspiro5.5undecane
• CAS No: 2172227-11-9
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 5849137
• PubChem ID: 165841049
• Update Time: 2025-06-23

5,8,8,10-tetramethyl-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5,8,8,10-tetramethyl-1-oxa-4-azaspiro5.5undecane
• 5,8,8,10-tetramethyl-1-oxa-4-azaspiro[5.5]undecane
• 2172227-11-9
• EN300-1644218

• Inchi： 1S/C13H25NO/c1-10-7-12(3,4)9-13(8-10)11(2)14-5-6-15-13/h10-11,14H,5-9H2,1-4H3
• InChI Key： QDIWADYWQFWMFU-UHFFFAOYSA-N
• SMILES： O1CCNC(C)C21CC(C)CC(C)(C)C2

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 5,8,8,10-tetramethyl-1-oxa-4-azaspiro5.5undecane

Introduction to 5,8,8,10-Tetramethyl-1-oxa-4-azaspiro[5.5]undecane (CAS No. 2172227-11-9)

5,8,8,10-Tetramethyl-1-oxa-4-azaspiro[5.5]undecane (CAS No. 2172227-11-9) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their unique structural features and potential biological activities. The spirocyclic framework provides a rigid and conformationally constrained structure, making it an attractive scaffold for the design and synthesis of bioactive molecules.

The chemical structure of 5,8,8,10-tetramethyl-1-oxa-4-azaspiro[5.5]undecane consists of a spirocyclic core with a 13-membered ring system containing an oxygen atom and a nitrogen atom. The presence of multiple methyl groups adds steric hindrance and influences the compound's physical and chemical properties. This unique combination of functional groups and structural elements makes it a promising candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of 5,8,8,10-tetramethyl-1-oxa-4-azaspiro[5.5]undecane in modulating biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 5,8,8,10-tetramethyl-1-oxa-4-azaspiro[5.5]undecane could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory activity, 5,8,8,10-tetramethyl-1-oxa-4-azaspiro[5.5]undecane has also been investigated for its potential as an antitumor agent. Studies conducted in vitro have demonstrated that this compound can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase cascades. These results indicate that 5,8,8,10-tetramethyl-1-oxa-4-azaspiro[5.5]undecane may have therapeutic potential in the treatment of cancer.

The synthesis of 5,8,8,10-tetramethyl-1-oxa-4-azaspiro[5.5]undecane has been optimized using modern synthetic techniques to ensure high yields and purity. One common approach involves the reaction of a suitable spirocyclic precursor with an appropriate electrophile or nucleophile under controlled conditions. The use of advanced analytical methods such as NMR spectroscopy and mass spectrometry has facilitated the characterization and quality control of this compound.

To further explore the biological activities of 5,8,8,10-tetramethyl-1-oxa-4-azaspiro[5.5]undecane, several derivatives have been synthesized by modifying functional groups on the spirocyclic core. These modifications aim to enhance specific properties such as solubility, stability, and target selectivity. For example, introducing hydrophilic moieties can improve the water solubility of the compound, making it more suitable for in vivo studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 5,8,8,10-tetramethyl-1-oxa-4-azaspiro[5.5]undecane in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and warrant further investigation in larger clinical trials to establish its full therapeutic potential.

In conclusion, 5,8,8,10-tetramethyl-1-oxa-4-azaspiro[5.5]undecane (CAS No. 2172227-11-9) is a promising compound with diverse biological activities and potential applications in medicine. Its unique structural features and favorable pharmacological properties make it an attractive candidate for drug development. Ongoing research efforts are focused on optimizing its synthesis and exploring its therapeutic potential in various disease conditions.